Cas no 112995-07-0 (1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-)

1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro- structure
112995-07-0 structure
Product name:1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
CAS No:112995-07-0
MF:C15H27N3O6
MW:345.39138
CID:1200857
PubChem ID:393905

1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
    • 3-[4,7-bis(2-carboxyethyl)-1,4,7-triazonan-1-yl]propanoic acid
    • 1,4,7-Triazacyclononane-1,4,7-tripropionic acid
    • DTXSID90327859
    • CHEMBL1987000
    • NSC696866
    • N,N',N''-Tris(carboxyethyl)-1,4,7-triazacyclononane
    • SCHEMBL3973280
    • NSC-696866
    • XTBYGWFSZYYULT-UHFFFAOYSA-N
    • 112995-07-0
    • NCI60_034506
    • Inchi: InChI=1S/C15H27N3O6/c19-13(20)1-4-16-7-9-17(5-2-14(21)22)11-12-18(10-8-16)6-3-15(23)24/h1-12H2,(H,19,20)(H,21,22)(H,23,24)
    • InChI Key: XTBYGWFSZYYULT-UHFFFAOYSA-N
    • SMILES: C1CN(CCN(CCN1CCC(=O)O)CCC(=O)O)CCC(=O)O

Computed Properties

  • Exact Mass: 345.19011
  • Monoisotopic Mass: 345.18998559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.2
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 121.62

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.